Cas no 104195-23-5 (Piperidinium,3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethyl-, [2R-(2a,3b,4a,5b)]- (9CI))

Piperidinium,3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethyl-, [2R-(2a,3b,4a,5b)]- (9CI) structure
104195-23-5 structure
Product Name:Piperidinium,3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethyl-, [2R-(2a,3b,4a,5b)]- (9CI)
CAS No:104195-23-5
MF:C8H18NO4
MW:192.23282289505
CID:144239
PubChem ID:128504
Update Time:2025-04-19

Piperidinium,3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethyl-, [2R-(2a,3b,4a,5b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidinium,3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethyl-, [2R-(2a,3b,4a,5b)]- (9CI)
    • (2R,3R,4R,5S)-2-(hydroxymethyl)-1,1-dimethylpiperidin-1-ium-3,4,5-triol
    • N,N-dimethyldeoxynojirimycin
    • (2R,3R,4R,5S)-3,4,5-trihydroxy-2-(hydroxymethyl)-1,1-dimethylpiperidinium
    • N,N-Dmdn
    • N,N-dimethyldeoxy-nojirimycin
    • 104195-23-5
    • DTXSID20146338
    • Inchi: 1S/C8H18NO4/c1-9(2)3-6(11)8(13)7(12)5(9)4-10/h5-8,10-13H,3-4H2,1-2H3/q+1/t5-,6+,7-,8-/m1/s1
    • InChI Key: RPDFLURSXKOUMG-ULAWRXDQSA-N
    • SMILES: O[C@H]1[C@@H]([C@H](C[N+](C)(C)[C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 192.12364
  • Monoisotopic Mass: 192.123583
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: -1.9
  • Topological Polar Surface Area: 80.9

Experimental Properties

  • PSA: 80.92
  • LogP: -2.52120
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